Cas no 1049479-01-7 (N'-2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide)

• Product Name: N'-2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide
• CAS No: 1049479-01-7
• MF: C₂₃H₃₀N₄O₄
• MW: 426.508705615997
• CID: 6262188
• PubChem ID: 44059437
• Update Time: 2025-07-19

N'-2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide
• AKOS024504006
• 1049479-01-7
• N1-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(benzo[d][1,3]dioxol-5-ylmethyl)oxalamide
• N'-[2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-N-[(2H-1,3-benzodioxol-5-yl)methyl]ethanediamide
• N'-[2-(azepan-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-N-(1,3-benzodioxol-5-ylmethyl)oxamide
• F5262-0283
• VU0639827-1

• Inchi： 1S/C23H30N4O4/c1-26-10-6-7-18(26)19(27-11-4-2-3-5-12-27)15-25-23(29)22(28)24-14-17-8-9-20-21(13-17)31-16-30-20/h6-10,13,19H,2-5,11-12,14-16H2,1H3,(H,24,28)(H,25,29)
• InChI Key： VABGVPAUKISPJB-UHFFFAOYSA-N
• SMILES： O=C(C(NCC1=CC=C2C(=C1)OCO2)=O)NCC(C1=CC=CN1C)N1CCCCCC1

Computed Properties

• Exact Mass: 426.22670545g/mol
• Monoisotopic Mass: 426.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide

Comprehensive Analysis of N'-2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide (CAS No. 1049479-01-7)

The compound N'-2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide, identified by its CAS No. 1049479-01-7, is a sophisticated organic molecule with a unique structural framework. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. The presence of an azepan-1-yl group, a 1-methyl-1H-pyrrol-2-yl moiety, and a 2H-1,3-benzodioxol-5-yl ring in its structure makes it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential as a modulator of enzyme activity or receptor binding, which could lead to breakthroughs in treating various health conditions.

In recent years, the demand for novel compounds like N'-2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide has surged, driven by the growing focus on personalized medicine and targeted therapies. The compound's intricate design allows for selective interactions with biological targets, minimizing off-target effects—a critical factor in modern pharmacology. Its CAS No. 1049479-01-7 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. This specificity is essential for researchers and pharmaceutical companies aiming to explore its therapeutic potential.

The synthesis of N'-2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide involves multi-step organic reactions, highlighting the importance of advanced synthetic techniques in modern chemistry. The azepan-1-yl and 1-methyl-1H-pyrrol-2-yl groups contribute to the compound's stability and bioavailability, while the 2H-1,3-benzodioxol-5-yl ring enhances its binding affinity to certain biological targets. These features make it a subject of interest for researchers exploring new drug candidates for neurological and metabolic disorders.

One of the most frequently asked questions about CAS No. 1049479-01-7 is its potential role in addressing unmet medical needs. With the rise of AI-driven drug discovery, compounds like this are being screened for their ability to interact with novel targets identified through computational models. The N'-2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide structure exemplifies the synergy between traditional medicinal chemistry and cutting-edge technology, offering a glimpse into the future of pharmaceutical innovation.

Another area of interest is the compound's potential application in neurodegenerative research. The 2H-1,3-benzodioxol-5-yl moiety, commonly found in bioactive molecules, suggests possible neuroprotective properties. Researchers are investigating whether CAS No. 1049479-01-7 could be optimized to cross the blood-brain barrier, a significant challenge in treating conditions like Alzheimer's and Parkinson's diseases. This aligns with current trends in neuroscience, where there is a strong emphasis on developing small-molecule therapies with precise mechanisms of action.

From a regulatory perspective, the unique identifier CAS No. 1049479-01-7 ensures that this compound is accurately tracked in global chemical databases. This is particularly important for compliance with international standards and for facilitating collaborative research efforts. The compound's structural complexity, featuring the azepan-1-yl and 1-methyl-1H-pyrrol-2-yl groups, also underscores the need for rigorous analytical methods to characterize its purity and stability, which are critical for preclinical and clinical studies.

In conclusion, N'-2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl-N-(2H-1,3-benzodioxol-5-yl)methylethanediamide (CAS No. 1049479-01-7) represents a fascinating intersection of chemistry, biology, and technology. Its potential applications in drug discovery, coupled with the growing interest in AI-assisted research, make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, this molecule may well become a cornerstone in the development of next-generation therapeutics.